Cas no 406460-11-5 (3-methyl-5-thia-2,7,8,16-tetraazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-1(16),3,6,8,10(15),11,13-heptaene)

• Product Name: 3-methyl-5-thia-2,7,8,16-tetraazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-1(16),3,6,8,10(15),11,13-heptaene
• CAS No: 406460-11-5
• MF: C₁₂H₈N₄S
• MW: 240.283720016479
• CID: 3537850
• PubChem ID: 16460804
• Update Time: 2025-04-22

3-methyl-5-thia-2,7,8,16-tetraazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-1(16),3,6,8,10(15),11,13-heptaene Chemical and Physical Properties

Names and Identifiers

• THIAZOLO[2',3':3,4][1,2,4]TRIAZINO[5,6-B]INDOLE, 1-METHYL-
• 1-methylthiazolo[2',3':3,4][1,2,4]triazino[5,6-b]indole
• AP-381/41076009
• 406460-11-5
• 3-methyl-5-thia-2,7,8,16-tetraazatetracyclo[7.7.0.0^{2,6}.0^{10,15}]hexadeca-1(16),3,6,8,10(15),11,13-heptaene
• 3-methyl-5-thia-2,7,8,16-tetraazatetracyclo[7.7.0.0?,?.0??,??]hexadeca-1(16),3,6,8,10(15),11,13-heptaene
• F3315-0012
• 3-methyl-5-thia-2,7,8,16-tetrazatetracyclo[7.7.0.02,6.010,15]hexadeca-1(16),3,6,8,10,12,14-heptaene
• 1-methyl[1,3]thiazolo[2',3':3,4][1,2,4]triazino[5,6-b]indole
• AKOS002336933
• 3-methyl-5-thia-2,7,8,16-tetraazatetracyclo7.7.0.0^{2,6}.0^{10,15}hexadeca-1(16),3,6,8,10(15),11,13-heptaene

• Inchi： 1S/C12H8N4S/c1-7-6-17-12-15-14-10-8-4-2-3-5-9(8)13-11(10)16(7)12/h2-6H,1H3
• InChI Key： YOTJLHQSLFBAKH-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C2=NN=C3SC=C(C)N3C=12

Computed Properties

• Exact Mass: 240.04696745Da
• Monoisotopic Mass: 240.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68.9Ų